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Compound of Interest

Compound Name: Ro 23-9358

Cat. No.: B1204007 Get Quote

Essential Safety and Handling Guide for Ro 23-
9358
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Ro 23-9358, a

potent inhibitor of secretory phospholipase A2 with anti-inflammatory properties.[1] Adherence

to these procedures is vital for ensuring laboratory safety and maintaining experimental

integrity.

Summary of Chemical Safety Information
For quick reference, the following table summarizes the key safety and physical properties of

Ro 23-9358.
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Property Value Source

Chemical Name
N-[3,5-Bis(decyloxy)phenyl]-N-

(carboxymethyl)glycine
Sigma-Aldrich

CAS Number 153125-17-8 Sigma-Aldrich

Molecular Formula C₃₀H₅₁NO₆ CymitQuimica[1]

Molecular Weight 521.73 g/mol Sigma-Aldrich

Appearance White solid Sigma-Aldrich

Solubility DMSO: 16 mg/mL Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Personal Protective Equipment

(PPE)

N95 dust mask, eye shields,

gloves
Sigma-Aldrich

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Ro 23-9358 to

prevent inhalation, skin, and eye contact.

Respiratory Protection: A NIOSH-approved N95 dust mask is the minimum requirement to

prevent inhalation of the powdered substance. For procedures that may generate significant

aerosols, a higher level of respiratory protection, such as a powered air-purifying respirator

(PAPR), should be considered.

Eye and Face Protection: Chemical safety goggles or a full-face shield are essential to

protect the eyes from dust particles.

Hand Protection: Chemically resistant gloves, such as nitrile rubber, should be worn. It is

crucial to inspect gloves for any tears or punctures before use and to practice proper glove

removal techniques to avoid skin contamination.

Body Protection: A laboratory coat or gown should be worn to protect street clothing and skin

from contamination. For large-scale operations, additional protective clothing may be

necessary.
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Operational Plan for Handling
Strict adherence to the following procedures will minimize the risk of exposure and cross-

contamination during the handling of Ro 23-9358.

1. Preparation and Engineering Controls:

All work with solid Ro 23-9358 should be conducted in a designated area, preferably within a
chemical fume hood or a ventilated balance enclosure, to control dust.
Ensure that an emergency eyewash station and safety shower are readily accessible and
have been recently tested.
Assemble all necessary equipment and reagents before commencing work to minimize
movement in and out of the designated handling area.

2. Weighing and Reconstitution:

When weighing the solid compound, use anti-static weigh paper or a weighing boat.
Handle the powder gently to avoid creating airborne dust.
For reconstitution, add the solvent slowly and carefully to the solid to prevent splashing.

3. Post-Handling Procedures:

Thoroughly decontaminate all surfaces and equipment after use.
Remove and dispose of PPE in the appropriate waste stream immediately after handling is
complete.
Wash hands thoroughly with soap and water after removing gloves.

Emergency and Disposal Plans
A clear and concise plan for emergencies and waste disposal is critical for laboratory safety.

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect laboratory personnel. The following workflow outlines the steps for managing a Ro
23-9358 spill.
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Initial Actions

Cleanup Procedure

Final Steps

Alert others in the area

Evacuate non-essential personnel

Assess the spill size and risk

Don appropriate PPE
(N95 mask, goggles, gloves, lab coat)

If spill is manageable

Contact Emergency Personnel
(e.g., EHS)

If spill is large or unmanageable

Contain the spill with absorbent pads

Gently cover the powder with a damp cloth or paper towel to prevent dust

Carefully scoop the material into a labeled waste container

Decontaminate the spill area with soap and water

Dispose of waste according to institutional guidelines

Restock spill kit

Report the incident to the lab supervisor

Click to download full resolution via product page

Caption: Workflow for handling a spill of solid Ro 23-9358.
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First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation develops.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan
All waste materials contaminated with Ro 23-9358, including disposable PPE, absorbent

materials from spills, and empty containers, must be treated as hazardous chemical waste.

Segregation: Collect all Ro 23-9358 waste in a dedicated, clearly labeled, and sealed

container.

Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name

"Ro 23-9358," and the associated hazards.

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Do not dispose of Ro 23-9358 down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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